Cas no 2228570-68-9 (methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate)

• Product Name: methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate
• CAS No: 2228570-68-9
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 6085852
• PubChem ID: 165796398
• Update Time: 2025-05-19

methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate
• EN300-1995240
• 2228570-68-9

• Inchi： 1S/C10H11ClFNO2/c1-15-10(14)7-3-2-6(4-8(7)11)9(12)5-13/h2-4,9H,5,13H2,1H3
• InChI Key： XGVOVCBSRAEKDL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(CN)F

Computed Properties

• Exact Mass: 231.0462344g/mol
• Monoisotopic Mass: 231.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate

Research Briefing on Methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate (CAS: 2228570-68-9)

Methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate (CAS: 2228570-68-9) is a fluorinated benzoate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a fluorine atom and an aminoethyl group, has shown promising potential in various pharmaceutical applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The synthesis of methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate involves multi-step organic reactions, with a key focus on introducing the fluorine atom at the desired position while maintaining the integrity of the aminoethyl group. Recent advancements in fluorination techniques, such as the use of electrophilic fluorinating reagents, have improved the yield and purity of this compound. Researchers have also explored its stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary studies suggest that methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate may act as a modulator of specific enzymatic pathways. Its fluorinated structure is believed to enhance its binding affinity to target proteins, making it a candidate for further investigation in the development of enzyme inhibitors. Additionally, its potential as a building block for more complex molecules in drug design has been highlighted in recent publications.

One of the most notable applications of this compound is in the field of oncology. Recent in vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines, possibly through interference with cellular signaling pathways. However, further in vivo studies are required to validate these findings and assess its safety profile. The compound's mechanism of action and pharmacokinetic properties are currently under investigation by several research groups.

From a medicinal chemistry perspective, the presence of both fluorine and amino groups in methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate offers unique opportunities for structure-activity relationship (SAR) studies. Researchers are exploring modifications to its core structure to optimize its pharmacological properties, such as bioavailability and metabolic stability. Computational modeling and molecular docking studies have been employed to predict its interactions with biological targets, providing valuable insights for future drug design efforts.

In conclusion, methyl 4-(2-amino-1-fluoroethyl)-2-chlorobenzoate represents a promising compound in the field of chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant further investigation. Future research should focus on elucidating its mechanism of action, optimizing its synthetic route, and exploring its potential therapeutic applications. As the scientific community continues to uncover its properties, this compound may emerge as a valuable tool in the development of novel pharmaceuticals.